Cas no 2138115-52-1 (2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid)
2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid
- 2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid
- 2138115-52-1
- EN300-1162419
-
- Inchi: 1S/C13H15N3O3/c1-16(5-6-19-2)13-14-8-10-7-9(12(17)18)3-4-11(10)15-13/h3-4,7-8H,5-6H2,1-2H3,(H,17,18)
- InChI Key: PNYHBKDWXQFMSB-UHFFFAOYSA-N
- SMILES: O(C)CCN(C)C1N=CC2C=C(C(=O)O)C=CC=2N=1
Computed Properties
- Exact Mass: 261.11134135g/mol
- Monoisotopic Mass: 261.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.6Ų
2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162419-0.05g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 0.05g |
$1140.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-0.1g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 0.1g |
$1195.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-0.25g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 0.25g |
$1249.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-0.5g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 0.5g |
$1302.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-1.0g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 1g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-2.5g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 2.5g |
$2660.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-5.0g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 5g |
$3935.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-10.0g |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 10g |
$5837.0 | 2023-06-08 | ||
| Enamine | EN300-1162419-50mg |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 50mg |
$1140.0 | 2023-10-03 | ||
| Enamine | EN300-1162419-100mg |
2-[(2-methoxyethyl)(methyl)amino]quinazoline-6-carboxylic acid |
2138115-52-1 | 100mg |
$1195.0 | 2023-10-03 |
2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid
2-(2-Methoxyethyl)(Methyl)Aminoquinazoline-6-Carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 2138115-52-1, known as 2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The quinazoline core of the molecule is a well-known heterocyclic structure that has been extensively studied for its biological activities. The carboxylic acid group attached at the 6-position further enhances its functional versatility, making it a valuable compound for researchers in various scientific disciplines.
Recent studies have highlighted the importance of aminoquinazoline derivatives in medicinal chemistry. These compounds have shown promising results in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The methyl and methoxyethyl substituents on the amino group of this compound contribute to its unique pharmacokinetic properties, such as improved solubility and bioavailability. These attributes make it a strong candidate for further preclinical and clinical evaluations.
In terms of synthesis, 2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid can be prepared through a variety of routes, including condensation reactions and nucleophilic substitutions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have optimized these methods to achieve high yields and minimize byproducts, ensuring that the compound is accessible for large-scale studies.
The biological activity of this compound has been explored in several in vitro and in vivo models. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as kinases and proteases. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents. Furthermore, its carboxylic acid group allows for easy modification, enabling researchers to explore a wide range of analogs with enhanced efficacy and selectivity.
From an analytical standpoint, the characterization of 2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid has been performed using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational properties, which are critical for understanding its interactions with biological targets.
In conclusion, 2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid represents a promising compound with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers aiming to develop innovative therapeutic solutions.
2138115-52-1 (2-(2-methoxyethyl)(methyl)aminoquinazoline-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)